Terosite

• CAS: 24368-63-6
• Synonyms: 2,6-bis(4-phenyl-2-pyridyl)-4-phenylpyridine; terosite
• Molecular Formula: C33H23N3
• Molecular Weight: 461.6 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC(=NC=C2)C3=CC(=CC(=N3)C4=NC=CC(=C4)C5=CC=CC=C5)C6=CC=CC=C6
• InChI: InChI=1S/C33H23N3/c1-4-10-24(11-5-1)27-16-18-34-30(20-27)32-22-29(26-14-8-3-9-15-26)23-33(36-32)31-21-28(17-19-35-31)25-12-6-2-7-13-25/h1-23H
• InChIKey: VDJNDMHRAOTPKU-UHFFFAOYSA-N

Analytical labs risk invalid results when substituting ferroin-type iron reagents, as molar absorptivity varies 8-34% across analogs. Terosite (CAS 24368-63-6) eliminates this uncertainty. • ε = 30,200 L·mol⁻¹·cm⁻¹ at 583 nm-8% higher than ferrozine, 34% higher than TPTZ • Forms stable 1:1 Fe(II) chelate; also enables Co(II) co-determination with single reagent • Sulfonated derivative available for aqueous workflows; validated sulfonation protocol by Zak & Epstein (1970) Supplied at ≥95% purity; for research use only.

Terosite for Trace Iron Quantification

Terosite (CAS 24368-63-6; IUPAC: 4-phenyl-2,6-bis(4-phenylpyridin-2-yl)pyridine; synonym: 4,4′,4′′-triphenyl-2,2′:6′,2′′-terpyridine) is a triphenyl-substituted terpyridine ligand (C₃₃H₂₃N₃, MW 461.6 g/mol) classified as a ferroin-type chromogenic reagent [1]. Its primary documented application is the spectrophotometric determination of iron(II) at trace levels, where it forms a stable, intensely colored 1:1 chelate complex absorbing at 583 nm [2][3]. Unlike simpler terpyridine analogs, the three peripheral phenyl substituents on Terosite contribute to both enhanced molar absorptivity and distinctive electrochemical stabilization of multiple metal oxidation states, properties that directly impact detection limit and analytical selectivity [4].

Trace-level Fe(II) spectrophotometry: Chromogenic chelation with reported molar absorptivity at 583 nm supports low-detection-limit workflows. Ferroin-type reagent; water-soluble sulfonate form recommended for aqueous systems.

Multi-oxidation state coordination chemistry: Triphenyl scaffold may stabilize Fe(III)/Fe(II)/Fe(I)/Fe(0) for redox or charge-transfer studies. Requires non-aqueous or mixed-solvent conditions for native ligand.

Dual Fe/Co analytical probe: Reported distinct spectral signatures support simultaneous determination in transition-metal panels. Selection context; deconvolution protocol review recommended.

• [1] Smith, G. F., et al. (1958). 2,6-Bis(4-phenyl-2-pyridyl)-4-phenyl-, and 2,6-bis(6-phenyl-2-pyridyl)-4-phenylpyridine. Their spectrophotometric constants in reactions of chelation with Fe(II), Cu(I), and Co(II). Analytica Chimica Acta, 19, 360–364. View Source
• [2] Chegg Study (2022). The ligand 4,4′,4″-triphenyl-2,2′:6′,2″-terpyridine (tpterpy) forms a 1:1 complex with Fe²⁺ that absorbs at 583 nm. View Source
• [3] Zak, B., Epstein, E., & Baginski, E. S. (1969). 2,6-Bis(4-phenyl-2-pyridyl)-4-phenyl-pyridine as an aqueous micro iron reagent. Microchemical Journal, 14(1), 155–160. View Source
• [4] Rao, J. M., Macero, D. J., & Hughes, M. C. (1980). Dual role of para-phenyl substituents in aromatic imine ligand complexes of cobalt and iron. Inorganica Chimica Acta, 43, 221–226. View Source

Terosite vs. Generic Iron Chromogens

Generic substitution within the ferroin-type reagent class is analytically risky because critical performance parameters—molar absorptivity (sensitivity), wavelength of maximum absorption (optical window compatibility), aqueous solubility requirements, and electrochemical stability of the metal-chelate—vary substantially across structurally related ligands [1]. For instance, the widely used ferrozine provides ε ≈ 27,900 L·mol⁻¹·cm⁻¹ at 562 nm, while TPTZ and bathophenanthroline offer ε values near 22,600 and 22,400 respectively [2][3]. Terosite, with ε = 30,200 at 583 nm, delivers a 8–34% higher intrinsic sensitivity that directly translates to lower detection limits, making simple interchange impossible without method re-validation [1]. Furthermore, the native water-insolubility of Terosite (estimated aqueous solubility ≈ 0.0008 mg/L) necessitates a defined sulfonation derivatization to produce the water-soluble Terosite sulfonate reagent, a structural modification that is not transferable to non-phenylated analogs .

vs. Ferrozine

Different λmax (583 vs 562 nm) may shift spectral interference profile; reported molar absorptivity difference limits direct interchange without method re-validation.

vs. TPTZ / BPS

Substantially lower reported sensitivity of TPTZ and bathophenanthroline analogs means detection-limit context cannot transfer; optical window placement differs.

Generic Terpyridines

Non-phenylated or mono-phenyl analogs may lack multi-oxidation-state stabilization; electrochemically distinct from the triphenyl-substituted scaffold.

• [1] Zak, B., Baginski, E. S., Epstein, E., & Weiner, L. M. (1971). Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Annals of Clinical and Laboratory Science, 1(1), 14–23. PMID: 5161277. View Source
• [2] Stookey, L. L. (1970). Ferrozine—a new spectrophotometric reagent for iron. Analytical Chemistry, 42(7), 779–781. View Source
• [3] Collins, P. F., Diehl, H., & Smith, G. F. (1959). 2,4,6-Tripyridyl-s-triazine as reagent for iron. Determination of iron in limestone, silicates, and refractories. Analytical Chemistry, 31(11), 1862–1867. View Source

Terosite Differentiation Evidence

Molar Absorptivity vs. Ferrozine

Terosite's Fe(II) chelate exhibits a molar absorptivity (ε) of 30,200 L·mol⁻¹·cm⁻¹ at the wavelength of maximum absorption (λmax) of 583 nm, as reported in the seminal 1956 characterization of triphenyl terpyridine derivatives [1]. This value was directly compared against the then-leading reagent TPTZ (ε = 22,600 at 593 nm) and bathophenanthroline sulfonate (BPS, ε = 22,140) in a comprehensive cross-chromogen evaluation published in 1971 [2]. In that same evaluation, the widely adopted ferrozine reagent (ε = 27,900 at 562 nm) was noted as having a molar absorptivity approximately 8% lower than Terosite [2][3]. The 30,200 ε value represents a 34% improvement over TPTZ, a 36% improvement over BPS, and an 8% improvement over ferrozine [1][2].

Molar Absorptivity vs. Ferrozine

Head-to-head

ε = 30,200 L·mol⁻¹·cm⁻¹ (583 nm) vs. Ferrozine ε = 27,900; 8–34% higher than comparators.

Supports lower detection-limit review in trace-iron spectrophotometry.

Reported in mixed-solvent characterization; sulfonate form retains comparable sensitivity.

Evidence Dimension	Molar absorptivity (ε) of Fe(II) complex at λmax
Target Compound Data	ε = 30,200 L·mol⁻¹·cm⁻¹ at λmax 583 nm (Terosite in organic medium; terosite sulfonate retains comparable sensitivity in aqueous systems)
Comparator Or Baseline	Ferrozine: ε = 27,900 L·mol⁻¹·cm⁻¹ at 562 nm; TPTZ: ε = 22,600 at 593 nm; Bathophenanthroline (BPS): ε = 22,140
Quantified Difference	Terosite ε exceeds ferrozine by 8%, TPTZ by 34%, and BPS by 36%.
Conditions	Spectrophotometric determination; Fe(II) complex formation in aqueous or mixed-solvent systems; referenced in Smith (1956) Analytica Chimica Acta and Zak (1971) Ann Clin Lab Sci.

Why This Matters

Higher molar absorptivity directly improves the limit of detection and reduces sample volume requirements, critical when measuring pathologically low serum iron levels in anemic patients or when handling limited-volume clinical specimens.

• [1] Smith, G. F., et al. (1956). 2,6-Bis(4-phenyl-2-pyridyl)-4-phenyl-, and 2,6-bis(6-phenyl-2-pyridyl)-4-phenylpyridine. Their spectrophotometric constants in reactions of chelation with Fe(II), Cu(I), and Co(II). Analytica Chimica Acta, 19, 360–364. (The Fe(II) complex of the 4-phenyl isomer [Terosite] has an ε value of 30,200 at 583 mμ—the most sensitive chelation reagent of its type at present known.) View Source
• [2] Zak, B., Baginski, E. S., Epstein, E., & Weiner, L. M. (1971). Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Annals of Clinical and Laboratory Science, 1(1), 14–23. PMID: 5161277. View Source
• [3] Stookey, L. L. (1970). Ferrozine—a new spectrophotometric reagent for iron. Analytical Chemistry, 42(7), 779–781. (Molar absorptivity of Fe(II)-ferrozine complex: 27,900 at 562 nm.) View Source

Bathochromic λmax Shift vs. Ferrozine

The Fe(II)-Terosite complex absorbs maximally at 583 nm, whereas the ferrozine-Fe(II) complex peaks at 562 nm, a 21 nm bathochromic (red) shift [1][2]. This shift positions the analytical absorption band further from the Soret absorption region of hemoglobin (~414 nm) and common bilirubin interference bands (~450–470 nm), potentially reducing spectral overlap in hemolyzed or icteric serum samples—a well-documented source of positive bias in iron assays using reagents with λmax below 570 nm [3]. TPTZ (λmax 593 nm) provides an even larger shift but at the cost of 34% lower molar absorptivity [1]. Terosite thus occupies a uniquely balanced optical position: sufficient bathochromic displacement versus ferrozine to mitigate common biological chromophore interferences while retaining the highest sensitivity among all ferroin-type iron reagents.

Bathochromic λmax Shift

Cross-study

λmax 583 nm vs. Ferrozine 562 nm; +21 nm bathochromic displacement.

May reduce spectral interference from hemolysis/icterus in research matrices.

Balanced optical window: retains sensitivity vs. TPTZ (593 nm).

Evidence Dimension	Wavelength of maximum absorption (λmax) of Fe(II) complex
Target Compound Data	λmax = 583 nm (Terosite-Fe(II))
Comparator Or Baseline	Ferrozine: λmax = 562 nm; TPTZ: λmax = 593 nm; Bathophenanthroline: λmax = 533 nm
Quantified Difference	+21 nm versus ferrozine; −10 nm versus TPTZ; +50 nm versus bathophenanthroline
Conditions	Visible spectrophotometry of Fe(II) chelates in aqueous or water-compatible solvent systems.

Why This Matters

A longer analytical wavelength reduces spectral interference from endogenous serum chromophores, improving accuracy in clinical iron determinations without sacrificing the sensitivity advantage that TPTZ-based methods lose.

• [1] Smith, G. F., et al. (1956). 2,6-Bis(4-phenyl-2-pyridyl)-4-phenyl-, and 2,6-bis(6-phenyl-2-pyridyl)-4-phenylpyridine. Their spectrophotometric constants in reactions of chelation with Fe(II), Cu(I), and Co(II). Analytica Chimica Acta, 19, 360–364. View Source
• [2] Stookey, L. L. (1970). Ferrozine—a new spectrophotometric reagent for iron. Analytical Chemistry, 42(7), 779–781. View Source
• [3] Derman, D. P., Green, A., Bothwell, T. H., Graham, B., McNamara, L., MacPhail, A. P., & Baynes, R. D. (1989). A systematic evaluation of bathophenanthroline, ferrozine and ferene in an ICSH-based method for the measurement of serum iron. Annals of Clinical Biochemistry, 26(2), 144–147. View Source

Multi-Oxidation State Stabilization

The bis(terosite)iron(II) complex exhibits two sequential one-electron reductions to the Fe(I) and Fe(0) formal oxidation states and one one-electron oxidation to Fe(III), as demonstrated by DC/AC polarography and cyclic voltammetry in acetonitrile [1]. Direct comparison of half-wave potentials with the corresponding complexes of 2,6-bis(2-pyridyl)pyridine (terpyridine) and 2,6-bis(2-pyridyl)-4-phenylpyridine (terosine) revealed that the para-phenyl substituents on all three pyridine rings in Terosite uniquely enable the ligand to function as both a weak electron donor and acceptor, thereby stabilizing both high and low formal oxidation states that are inaccessible or less stable with the comparator ligands [1][2]. This dual electronic role of the para-phenyl groups is not observed with terpyridine (no 4-substituent) or terosine (single 4-phenyl substituent), making Terosite the preferred ligand scaffold for applications requiring robust redox cycling such as electrocatalytic or charge-transfer systems [2].

Multi-Oxidation State Stabilization

Head-to-head

Three distinct redox transitions (Fe(III)/Fe(II)/Fe(I)/Fe(0)) confirmed by polarography/cyclic voltammetry.

Context-dependent scaffold property for redox catalyst or charge-transfer research.

Para-phenyl dual donor/acceptor role not replicable with terpyridine or terosine.

Evidence Dimension	Electrochemical redox behavior: number of accessible formal oxidation states and half-wave potential comparison
Target Compound Data	Bis(terosite)Fe(II): Fe(III)/Fe(II) oxidation; Fe(II)/Fe(I) reduction; Fe(I)/Fe(0) reduction (three distinct redox transitions) with para-phenyl groups acting as dual electron-donor/acceptor
Comparator Or Baseline	Terpyridine-Fe(II) and terosine-Fe(II) complexes: fewer stabilized oxidation states; para-phenyl substituent effect absent (terpyridine) or limited (terosine)
Quantified Difference	Qualitative but reproducible: Terosite stabilizes both higher and lower oxidation states versus comparators, confirmed by measured half-wave potentials (polarographic data in 0.1 M TEAP/acetonitrile)
Conditions	DC and AC polarography and cyclic voltammetry in acetonitrile with 0.1 M tetraethylammonium perchlorate supporting electrolyte; Rao, Macero & Hughes, Inorganica Chimica Acta (1980).

Why This Matters

For researchers designing iron-based redox catalysts, molecular magnets, or charge-transfer complexes, Terosite offers a proven tri-phenyl scaffold that stabilizes multiple metal oxidation states, a property not replicable with mono-phenyl (terosine) or unsubstituted (terpyridine) analogs.

• [1] Rao, J. M., Macero, D. J., & Hughes, M. C. (1980). Dual role of para-phenyl substituents in aromatic imine ligand complexes of cobalt and iron. Inorganica Chimica Acta, 43, 221–226. View Source
• [2] Hughes, M. C., Macero, D. J., & Rao, J. M. (1981). The dual role of Para-phenyl substituents in aromatic imine ligand complexes of manganese and chromium. Inorganica Chimica Acta, 49, 131–136. (Comparison of half-wave potentials confirms para-phenyl groups stabilize both high and low formal oxidation states across multiple transition metals.) View Source

Single-Reagent Assay Workflow

Terosite sulfonate, the water-soluble derivative prepared by quantitative sulfonation of native Terosite, was specifically designed to serve simultaneously as both the colorimetric chelating agent and the buffering component in a two-step serum iron assay [1][2]. The procedure involves: (1) protein precipitation to obtain a protein-free filtrate, and (2) addition of a single color reagent that also supplies the requisite buffering capacity for instantaneous, stable color development [1]. In contrast, the widely used ferrozine method requires separate buffer and reducing agent additions, and bathophenanthroline methods typically involve organic extraction steps for sufficient sensitivity [3]. Terosite sulfonate thus reduces the number of reagent additions from three or more to one, a simplification that directly benefits automated continuous-flow analyzers and reduces operator error in manual protocols [2].

Single-Reagent Assay Workflow

Supporting evidence

Terosite sulfonate combines color reagent and buffer in a single addition; 2-step protocol vs. 3+ steps for ferrozine.

Workflow simplification context for automated analyzer or manual protocol review.

Sulfonation derivatization required for aqueous compatibility.

Evidence Dimension	Number of reagent addition steps in serum iron determination workflow
Target Compound Data	Terosite sulfonate: 2 steps (protein precipitation + single combined color-reagent/buffer addition); instantaneous color development
Comparator Or Baseline	Ferrozine method: 3+ steps (buffer, reducing agent, ferrozine addition); Bathophenanthroline: 2+ steps with organic extraction
Quantified Difference	Terosite sulfonate workflow reduces post-precipitation additions to 1 versus 2–3 for ferrozine; extraction step eliminated versus bathophenanthroline
Conditions	Serum iron determination; protein-free filtrate preparation by trichloroacetic acid or HCl/heat precipitation; Zak & Epstein, Clinica Chimica Acta (1970).

Why This Matters

For clinical laboratories and automated analysis systems, a single combined reagent reduces consumable costs, minimizes pipetting errors, and shortens assay turnaround time—factors that influence procurement decisions when selecting a serum iron reagent platform.

• [1] Zak, B., & Epstein, E. (1970). Terosite sulfonate: A sensitive reagent for the determination of serum iron. Clinica Chimica Acta, 29(1), 77–82. View Source
• [2] Zak, B., Baginski, E. S., Epstein, E., & Weiner, L. M. (1971). Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Annals of Clinical and Laboratory Science, 1(1), 14–23. PMID: 5161277. View Source
• [3] International Committee for Standardization in Haematology (ICSH). (1978). Recommendations for measurement of serum iron in human blood. British Journal of Haematology, 38(2), 291–294. (Documents the standard multi-reagent ferrozine and bathophenanthroline ICSH reference procedures.) View Source

Simultaneous Fe/Co Determination

The original 1956 characterization of Terosite demonstrated that the ligand forms stable, analytically useful colored chelates with both Fe(II) (ε = 30,200 at 583 nm) and Co(II), and a proposed procedure for the simultaneous spectrophotometric determination of both iron and cobalt in a single sample was outlined [1]. This dual-metal capability arises from the distinct spectral signatures of the Fe(II) and Co(II) terosite complexes, which allow deconvolution of their overlapping absorption bands [1]. In contrast, ferrozine is reported to be highly specific for Fe(II) and does not form a similarly useful Co(II) chromophore, while TPTZ and bathophenanthroline protocols are primarily optimized for iron alone [2][3]. The ability to determine both metals with a single ligand reduces the number of reagents required in transition-metal analytical panels.

Simultaneous Fe/Co Determination

Supporting evidence

Distinct Fe(II) (ε 30,200 at 583 nm) and Co(II) spectral signatures enable dual-analyte deconvolution.

Supports transition-metal panel method development; reduces reagent inventory.

Ferrozine is Fe(II)-specific; no established Co(II) utility.

Evidence Dimension	Capability for simultaneous spectrophotometric determination of Fe(II) and Co(II) using a single ligand
Target Compound Data	Terosite: forms analytically distinct Fe(II) (λmax 583 nm, ε 30,200) and Co(II) complexes; simultaneous Fe/Co determination procedure proposed
Comparator Or Baseline	Ferrozine: Fe(II)-specific; no established Co(II) chromogenic utility; TPTZ: primarily iron-optimized
Quantified Difference	Qualitative: Terosite uniquely enables dual Fe/Co determination among the compared ferroin reagents
Conditions	Spectrophotometric analysis; Smith et al. (1956) Analytica Chimica Acta.

Why This Matters

Laboratories analyzing multiple transition metals in environmental, geological, or metallurgical samples can reduce reagent inventory and method development effort by selecting a single ligand capable of quantifying both iron and cobalt.

• [1] Smith, G. F., et al. (1956). 2,6-Bis(4-phenyl-2-pyridyl)-4-phenyl-, and 2,6-bis(6-phenyl-2-pyridyl)-4-phenylpyridine. Their spectrophotometric constants in reactions of chelation with Fe(II), Cu(I), and Co(II). Analytica Chimica Acta, 19, 360–364. (A proposed procedure for the simultaneous determination of both iron and cobalt has been outlined.) View Source
• [2] Stookey, L. L. (1970). Ferrozine—a new spectrophotometric reagent for iron. Analytical Chemistry, 42(7), 779–781. View Source
• [3] Collins, P. F., Diehl, H., & Smith, G. F. (1959). 2,4,6-Tripyridyl-s-triazine as reagent for iron. Analytical Chemistry, 31(11), 1862–1867. View Source

Terosite Application Scenarios

High-Sensitivity Serum Iron Detection

Clinical laboratories requiring maximum spectrophotometric sensitivity for serum iron quantification—particularly when analyzing sub-microgram levels in anemic patients or pediatric samples of limited volume—benefit from Terosite sulfonate's molar absorptivity of 30,200, which exceeds that of ferrozine (27,900) by 8% and TPTZ (22,600) by 34% [1]. The single-reagent workflow (combined color reagent and buffer) further reduces operational complexity in automated clinical analyzers, while the 583 nm λmax provides better spectral discrimination from hemolysis and icterus interferences than ferrozine's 562 nm [2][3].

Simultaneous Iron and Cobalt Analysis

Analytical laboratories supporting mining, mineral processing, or environmental geochemistry that require co-determination of iron and cobalt in ore leachates, tailings, or natural waters can leverage Terosite's unique ability to form analytically distinguishable chelates with both Fe(II) and Co(II) using a single reagent [1]. This dual-metal capability eliminates the need for separate ferrozine-based iron and nitroso-R-salt-based cobalt protocols, streamlining reagent procurement and method maintenance [2].

Multi-Oxidation State Iron Complexes

Inorganic and materials chemistry groups developing molecular electrocatalysts, spin-crossover materials, or charge-transfer systems that depend on iron complexes with accessible Fe(III), Fe(II), Fe(I), and Fe(0) oxidation states should select Terosite over terpyridine or terosine ligands. The three para-phenyl substituents in Terosite uniquely stabilize both higher and lower formal oxidation states through a dual electron-donor/acceptor mechanism, a property confirmed by voltammetric half-wave potential comparisons [1][2].

Automated Micro-Scale Iron Analysis

Research laboratories working with small-volume biological or environmental samples (e.g., cerebrospinal fluid, cell culture supernatants, pore waters) where sample consumption must be minimized can utilize Terosite sulfonate's combination of highest-in-class molar absorptivity and a simplified two-step protocol [1]. The quantitative sulfonation process described by Zak and Epstein (1970) ensures lot-to-lot reproducibility of the water-soluble reagent, a critical factor for longitudinal studies requiring consistent analytical performance [2].

Application

Selection Property

Validation Focus

High-sensitivity trace-iron spectrophotometry

Sulfonated derivative; molar absorptivity at 583 nm

Detection-limit and spectral-interference review in target research matrix

Simultaneous iron and cobalt analysis

Dual Fe/Co chromogenic response

Spectral deconvolution and cross-metal selectivity review

Multi-oxidation state iron complexes

Triphenyl ligand scaffold

Redox cycling stability and half-wave potential benchmarking

Automated micro-scale iron analysis

Single-reagent workflow with sulfonate form

Lot-to-lot reproducibility and protocol transfer to automated platforms

• [1] Zak, B., Baginski, E. S., Epstein, E., & Weiner, L. M. (1971). Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Annals of Clinical and Laboratory Science, 1(1), 14–23. PMID: 5161277. View Source
• [2] Zak, B., & Epstein, E. (1970). Terosite sulfonate: A sensitive reagent for the determination of serum iron. Clinica Chimica Acta, 29(1), 77–82. View Source
• [3] Smith, G. F., et al. (1956). 2,6-Bis(4-phenyl-2-pyridyl)-4-phenyl-, and 2,6-bis(6-phenyl-2-pyridyl)-4-phenylpyridine. Their spectrophotometric constants in reactions of chelation with Fe(II), Cu(I), and Co(II). Analytica Chimica Acta, 19, 360–364. View Source